Cas no 90315-81-4 (Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI))
![Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) structure](https://www.kuujia.com/scimg/cas/90315-81-4x300.png)
90315-81-4 structure
Product Name:Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
CAS No:90315-81-4
Molecular Formula:C22H27NO4
Molecular Weight:369.45408654213
CID:6639914
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Properties
Names and Identifiers
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- Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
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- InChIKey: KKMCJYRMPUGEEC-FXAWDEMLSA-N
- Inchi: 1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
- SMILES: C1(CC[C@@H](N[C@@H](C)C(=O)OCC2=CC=CC=C2)C(OCC)=O)=CC=CC=C1
Experimental Properties
- Boiling Point: 487.3±45.0 °C(Predicted)
- pka: 4.54±0.39(Predicted)
- Density: 1.114±0.06 g/cm3(Predicted)
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Related Literature
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Ezio Fasoli,Alberto Arnone,Antonio Caligiuri,Paola D'Arrigo,Lorenzo de Ferra,Stefano Servi Org. Biomol. Chem., 2006,4, 2974-2978
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Pascaline Mary,Volkert van Steijn,David A. Weitz Lab Chip, 2012,12, 1516-1521
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5. Front cover
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6. Front cover
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R. Arun Prasath,M. Talha Gokmen,Pieter Espeel,Filip E. Du Prez Polym. Chem., 2010,1, 685-692
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Solène Miaskiewicz,Christophe Bour,Aurélien Alix Chem. Commun., 2022,58, 4751-4754
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Fengshuo Zu,Yang Zhao,Jiansheng Jie,Juekuan Yang Nanoscale, 2016,8, 11932-11939
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